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Compound of Interest

Compound Name: Sodium perbromate

Cat. No.: B1264834 Get Quote

This technical guide provides a comprehensive overview of the thermodynamic data

associated with the formation of sodium perbromate (NaBrO₄). It is intended for researchers,

scientists, and professionals in drug development who require a detailed understanding of the

energetic properties of this compound. This document outlines the synthesis, experimental

methodologies for determining thermodynamic parameters, and key data points, presented in a

clear and accessible format.

Data Presentation: Thermodynamic Properties
The following table summarizes the standard thermodynamic properties for the formation of

sodium perbromate and potassium perbromate at 298.15 K (25 °C). These values are crucial

for understanding the stability and reactivity of these compounds.

Compound
Chemical
Formula

Standard
Enthalpy of
Formation
(ΔH°f)

Standard
Gibbs Free
Energy of
Formation
(ΔG°f)

Standard
Molar Entropy
(S°)

Sodium

Perbromate
NaBrO₄ -185 kJ/mol[1] -120 kJ/mol[1] 150 J/mol·K[1]

Potassium

Perbromate
KBrO₄ -289.5 kJ/mol[2] -202.4 kJ/mol[2] 156.2 J/mol·K[2]
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Experimental Protocols
Synthesis of Sodium Perbromate
The primary and most established laboratory method for synthesizing sodium perbromate
involves the oxidation of sodium bromate with elemental fluorine in an alkaline medium.[1][3]

Reaction: NaBrO₃ + F₂ + 2NaOH → NaBrO₄ + 2NaF + H₂O[1][3]

Detailed Methodology:

Preparation of Reaction Mixture: A solution of sodium bromate (NaBrO₃) is prepared in an

aqueous solution of sodium hydroxide (NaOH). The concentration is typically around 1 M for

sodium bromate and 5 M for sodium hydroxide.[4]

Cooling: The reaction vessel, often made of a fluorine-resistant material like Teflon, is cooled

in an ice bath to maintain a temperature between 0-5 °C.[1]

Introduction of Fluorine Gas: Gaseous fluorine is bubbled slowly through the alkaline

bromate solution.[4] Careful control of the fluorine flow rate is essential for safety and optimal

yield.

pH Control: The pH of the solution is carefully monitored and maintained between 9 and 10

throughout the reaction.[1]

Reaction Termination: The flow of fluorine is stopped when the solution becomes acidic.[4]

Purification: The resulting solution contains sodium perbromate, sodium fluoride, and

unreacted sodium bromate. The solution is concentrated by evaporation and then cooled to

precipitate the less soluble sodium fluoride and sodium bromate, which are removed by

centrifugation.[4]

Isolation: The sodium perbromate can be isolated by further fractional crystallization. The

yield after recrystallization is typically in the range of 60-75%.[1]
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Reactants Reaction Conditions

Products

Sodium Bromate (NaBrO₃)

Sodium Perbromate (NaBrO₄)

Fluorine (F₂) Sodium Hydroxide (NaOH) 0-5 °C pH 9-10

Sodium Fluoride (NaF)

byproduct

Water (H₂O)

byproduct

Click to download full resolution via product page

Caption: Laboratory synthesis of sodium perbromate.

Determination of Thermodynamic Data
The thermodynamic values presented in this guide are determined through precise calorimetric

techniques.

1. Standard Enthalpy of Formation (ΔH°f) via Solution Calorimetry

The standard enthalpy of formation of sodium perbromate cannot be measured directly from

its elements. Instead, it is determined indirectly using Hess's Law through a series of solution

calorimetry experiments.[5] A solution calorimeter is used to measure the heat changes of

dissolution for the salt and its decomposition products in a suitable solvent.

Hypothetical Experimental Protocol:

Calorimeter Calibration: The heat capacity of the calorimeter is determined by a standard

reaction with a known enthalpy change or by electrical heating.[6]
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Enthalpy of Solution of NaBrO₄: A precisely weighed sample of pure sodium perbromate is

dissolved in a known volume of solvent (e.g., water) within the calorimeter. The change in

temperature is meticulously recorded to calculate the enthalpy of solution (ΔH_soln).

Enthalpy of Reaction of Decomposition Products: The enthalpy of solution of the products of

a chosen decomposition reaction are also measured. A common method is to reduce the

perbromate to bromide. For instance, the enthalpy of solution for sodium bromide (NaBr) in

the same solvent system is measured.

Application of Hess's Law: By constructing a thermochemical cycle, the enthalpy of formation

can be calculated. For example, one could design a cycle involving the dissolution of NaBrO₄

and NaBr, and the reduction of aqueous perbromate to aqueous bromide. The known

enthalpies of formation of Na⁺(aq) and Br⁻(aq) are then used to calculate the enthalpy of

formation of NaBrO₄(s).

2. Standard Molar Entropy (S°) via Adiabatic Calorimetry

The absolute standard molar entropy is determined by measuring the heat capacity of the

substance as a function of temperature from near absolute zero (0 K) up to the standard

temperature (298.15 K).[7] This is typically performed using an adiabatic calorimeter, which

minimizes heat exchange with the surroundings.[8]

Experimental Protocol:

Sample Preparation: A pure, crystalline sample of sodium perbromate is placed in a sample

holder within the adiabatic calorimeter.

Cryogenic Cooling: The sample is cooled to a temperature close to absolute zero, often

using liquid helium.[9]

Incremental Heating: A known quantity of electrical energy is supplied to the sample, causing

a small, incremental increase in temperature. The system is allowed to reach thermal

equilibrium after each heating step.

Heat Capacity Measurement: The heat capacity (C_p) at each temperature is calculated

from the energy input and the measured temperature rise.
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Entropy Calculation: The standard molar entropy (S°) at 298.15 K is calculated by integrating

the heat capacity data with respect to temperature, as described by the third law of

thermodynamics.[10] This involves plotting C_p/T versus T and determining the area under

the curve from 0 K to 298.15 K. Any phase transitions (e.g., solid-solid transitions) would

appear as sharp peaks in the heat capacity plot, and the enthalpy of these transitions must

be included in the total entropy calculation.

3. Standard Gibbs Free Energy of Formation (ΔG°f)

The standard Gibbs free energy of formation is not typically measured directly. Instead, it is

calculated from the experimentally determined values of the standard enthalpy of formation

(ΔH°f) and the standard molar entropy (S°) using the Gibbs-Helmholtz equation:[10][11][12]

Calculation: ΔG°f = ΔH°f - TΔS°f

Where:

ΔH°f is the standard enthalpy of formation of NaBrO₄.

T is the standard temperature in Kelvin (298.15 K).

ΔS°f is the standard entropy of formation, which is calculated from the absolute entropies of

the compound and its constituent elements in their standard states: ΔS°f = S°(NaBrO₄) - [S°

(Na) + 0.5S°(Br₂) + 2S°(O₂)]

By following these rigorous experimental and computational procedures, the fundamental

thermodynamic properties of sodium perbromate are accurately determined, providing

essential data for scientific research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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